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Compound of Interest

Compound Name: Diethoxymethane

Cat. No.: B1583516

An In-depth Technical Guide to Diethoxymethane (Ethylal) for Researchers and Drug
Development Professionals

Introduction

Diethoxymethane (DEM), also known as ethylal, is a versatile and efficient chemical
compound with the CAS number 462-95-3.[1][2][3][4] It is an acetal characterized by a
methylene group bonded to two ethoxy groups.[2] This colorless, volatile liquid possesses a
mild, agreeable odor and has gained significant traction in the pharmaceutical and fine
chemical industries.[2][3] Its utility stems from its unique properties as both a stable, low-water-
affinity solvent and a reactive chemical intermediate.[5][6][7]

This guide provides a comprehensive overview of diethoxymethane, focusing on its chemical
identity, physicochemical properties, key applications in synthesis, detailed experimental
protocols, and essential safety information tailored for professionals in research and drug
development.

Molecular Structure and Chemical Identifiers

The molecular structure of diethoxymethane consists of a central methylene bridge flanked by
two ethyl ether groups.

¢ Molecular Formula: CsH1202[1][2][4]
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o |[UPAC Name: ethoxymethoxyethane[3]

« SMILES: CCOCOCC[2][3]

« InChl Key: KLKFAASOGCDTDT-UHFFFAOYSA-N[2][3][4]

A variety of synonyms are used in literature and commerce, including Ethylal, Diethylformal,
Formaldehyde Diethyl Acetal, and 3,5-Dioxaheptane.[2][3][4]

Physicochemical and Spectroscopic Data

The quantitative properties of diethoxymethane are summarized below. It is a highly

flammable liquid with a low boiling point and moderate solubility in water.[2][8]

Property Value

CAS Number 462-95-3

Molecular Weight 104.15 g/mol
Appearance Colorless, volatile liquid
Odor Mild, sweet, agreeable
Boiling Point 87-88 °C

Melting Point -66.5 °C

Density 0.831 g/mL at 25 °C

Vapor Pressure

60 mmHg at 25 °C

Vapor Density

3.6 (vs. air)

Refractive Index

n20/D 1.373

Autoignition Temp.

174 °C (346 °F)

Explosive Limit

8%

Solubility in Water

91g/L
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Spectroscopic data for Diethoxymethane, including NMR, FTIR, Raman, and Mass
Spectrometry, are widely available for compound verification.[9][10][11]

Applications in Research and Drug Development
Diethoxymethane's unique combination of stability under basic conditions, low water affinity,

and reactivity under acidic conditions makes it a valuable tool in organic synthesis.[6][12]

e Process Solvent: DEM is an effective solvent for a range of chemical reactions. It is
particularly useful for organometallic chemistry (e.g., with organolithium reagents) and
sodium hydride reactions, as it does not require extensive drying before use.[6] Its properties
also make it a suitable alternative to dichloromethane and toluene in phase-transfer
catalyzed reactions, such as the O-alkylation of phenols.[6][13]

o Chemical Reagent: In pharmaceutical synthesis, DEM serves as a crucial building block.[5]

o Formaldehyde Equivalent: It acts as a controlled source for introducing a methylene (CHz)
unit, which is essential for constructing the complex molecular architectures found in many
active pharmaceutical ingredients (APIs).[5][12]

o Ethoxymethylating Reagent: It is used to introduce the ethoxymethyl protecting group to
alcohols and phenols, a key step in multi-step syntheses.[5][12]

o Other Applications: Beyond the lab, it is used in the formulation of cosmetics, specialized
coatings, and adhesives.[3][5]

Experimental Protocols
Synthesis of Diethoxymethane from Ethanol and
Paraformaldehyde

This protocol is based on methodologies described in chemical patents for the industrial
preparation of diethoxymethane.[14]

Objective: To synthesize diethoxymethane via the acid-catalyzed reaction of ethanol with
paraformaldehyde, followed by purification.

Materials:
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» Ethanol (95% or absolute)

o Paraformaldehyde

 Sulfuric Acid (concentrated, as catalyst)

o Reaction kettle with mechanical stirrer, heating mantle, and condenser
» Rectifying column for distillation

Methodology:

Charging the Reactor: In a reaction kettle, combine ethanol and paraformaldehyde. The
typical mass ratio of ethanol to formaldehyde is between 3:1 and 4:1.[15]

e Initiating the Reaction: Begin stirring the mixture and heat it to approximately 70°C.

o Catalyst Addition: Once the target temperature is reached, carefully add a catalytic amount
of concentrated sulfuric acid. The mass ratio of sulfuric acid to the alcohol is typically in the
range of 5-9:100.[14]

o Reaction Phase: Increase the temperature to 75-85°C and maintain it for 0.5 to 1 hour to
allow the reaction to proceed.[14] The reaction involves the depolymerization of
paraformaldehyde to formaldehyde, which then reacts with ethanol to form the acetal.

 Purification by Distillation:
o Following the reaction, connect the kettle to a rectifying tower for distillation.

o Set the reflux ratio to between 1:1 and 3:1 and collect the distillate that comes over
between 70-88°C.[14] This fraction will contain an azeotrope of diethoxymethane and
ethanol, along with some water.

o Allow the collected distillate to stand, which may result in phase separation.

o Isolate the supernatant (organic layer) and perform a final fractional distillation, collecting
the pure diethoxymethane product at 80-88°C.[14] The final product can achieve a purity
of up to 99.6%.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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